Cas no 2138192-53-5 (3-(3-Chloro-2-fluorophenyl)-2,6-difluoroaniline)

• Product Name: 3-(3-Chloro-2-fluorophenyl)-2,6-difluoroaniline
• CAS No: 2138192-53-5
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 6189685
• PubChem ID: 165846800
• Update Time: 2025-07-24

3-(3-Chloro-2-fluorophenyl)-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• EN300-714991
• 3-(3-chloro-2-fluorophenyl)-2,6-difluoroaniline
• 2138192-53-5
• 3-(3-Chloro-2-fluorophenyl)-2,6-difluoroaniline

• Inchi： 1S/C12H7ClF3N/c13-8-3-1-2-6(10(8)15)7-4-5-9(14)12(17)11(7)16/h1-5H,17H2
• InChI Key： FGUSFWZEABJIQA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1C=CC(=C(C=1F)N)F

Computed Properties

• Exact Mass: 257.0219114g/mol
• Monoisotopic Mass: 257.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-Chloro-2-fluorophenyl)-2,6-difluoroaniline

Comprehensive Overview of 3-(3-Chloro-2-fluorophenyl)-2,6-difluoroaniline (CAS No. 2138192-53-5)

3-(3-Chloro-2-fluorophenyl)-2,6-difluoroaniline is a specialized fluorinated aromatic amine compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring chloro and fluoro substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number 2138192-53-5 ensures precise identification in regulatory and scientific databases, addressing growing concerns about chemical traceability and safety standards in modern research.

In recent years, the demand for fluorinated compounds like 3-(3-Chloro-2-fluorophenyl)-2,6-difluoroaniline has surged due to their enhanced metabolic stability and bioavailability—key factors driving innovation in drug discovery. Researchers frequently search for "fluorinated aniline derivatives" or "halogenated aromatic amines," reflecting industry interest in optimizing structure-activity relationships (SAR). This compound's electron-withdrawing groups also align with trends in catalysis and material science, where fine-tuning electronic properties is critical.

The synthesis of CAS 2138192-53-5 typically involves multistep organic reactions, including cross-coupling and selective fluorination—topics widely discussed in green chemistry forums. Environmental considerations have led to searches for "sustainable halogenation methods" and "low-waste amine synthesis," positioning this compound as a case study for balancing efficiency and ecological impact. Analytical techniques such as HPLC and NMR are essential for verifying its purity, a recurring theme in quality control discussions.

Beyond pharmaceuticals, 3-(3-Chloro-2-fluorophenyl)-2,6-difluoroaniline attracts attention in crop protection research, where halogenated intermediates contribute to novel pesticide formulations. Queries like "fluorophenyl amine applications" or "chloro-fluoro hybrid molecules" highlight its interdisciplinary relevance. Regulatory compliance, particularly regarding REACH and FDA guidelines, further underscores the need for detailed documentation of its physicochemical properties (e.g., melting point, solubility).

Future prospects for CAS 2138192-53-5 include potential roles in electronic materials, given the rising interest in organic semiconductors. Its conjugated system and substituent effects could inspire innovations in flexible electronics—a hotspot in materials science searches. As industries prioritize molecular diversity, this compound exemplifies how targeted structural modifications unlock new functionalities.